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Introduction

Indoleamine 2,3-dioxygenase 1 (IDO1) is a key metabolic enzyme that plays a critical role in
tumor immune evasion.[1][2][3][4] By catabolizing the essential amino acid tryptophan into
kynurenine, IDO1 suppresses the proliferation and function of effector T cells and natural killer
(NK) cells while promoting the activity of regulatory T cells (Tregs) and myeloid-derived
suppressor cells (MDSCs).[1][5] This creates an immunosuppressive tumor microenvironment,
allowing cancer cells to escape immune surveillance. Ido-IN-14 is a potent small molecule
inhibitor of IDO1.[6][7][8] Preclinical evidence suggests that combining IDO1 inhibitors with
immune checkpoint inhibitors (ICIs), such as anti-PD-1 or anti-CTLA-4 antibodies, can
synergistically enhance anti-tumor immunity and improve therapeutic outcomes.[9][10][11]
Upregulation of the IDO1 pathway has been identified as a potential mechanism of resistance
to checkpoint inhibitor therapy, providing a strong rationale for this combination approach.[12]

These application notes provide an overview of Ido-IN-14 and detailed protocols for its
evaluation in combination with checkpoint inhibitors in preclinical research settings.

Ido-IN-14: Mechanism of Action and Properties

Ido-IN-14 is a competitive inhibitor of the IDO1 enzyme.[6][7][8] By binding to the active site of
IDO1, it blocks the conversion of tryptophan to kynurenine, thereby alleviating the
immunosuppressive effects mediated by tryptophan depletion and kynurenine accumulation.[2]
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[5] This leads to a restoration of T cell function and a more favorable anti-tumor immune
response within the tumor microenvironment.

Quantitative Data for Ido-IN-14

Parameter Value Reference
IDO1 Enzymatic IC50 396.9 nM [61[71[8]
HelLa Cellular EC50 3393 nM [61[71[8]
Molecular Formula C18H12CI2FN302 [6][71[8]
Molecular Weight 392.21 g/mol [61[71[8]

Signaling Pathway

The following diagram illustrates the central role of the IDO1 pathway in tumor immune evasion
and the mechanism of action for Ido-IN-14 and checkpoint inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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